Cas no 821776-69-6 (Benzonitrile, 2-chloro-4-(dipropylamino)-)

• Product Name: Benzonitrile, 2-chloro-4-(dipropylamino)-
• CAS No: 821776-69-6
• MF: C₁₃H₁₇ClN₂
• MW: 236.740482091904
• CID: 697304
• PubChem ID: 11183973
• Update Time: 2025-04-19

Benzonitrile, 2-chloro-4-(dipropylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-chloro-4-(dipropylamino)-
• 2-chloro-4-(dipropylamino)Benzonitrile
• DTXSID30458010
• 821776-69-6
• SCHEMBL3060099
• FT-0714385
• AKOS012247018

• Inchi： 1S/C13H17ClN2/c1-3-7-16(8-4-2)12-6-5-11(10-15)13(14)9-12/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： PHSDEYLHNVLWHD-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)N(CCC)CCC

Computed Properties

• Exact Mass: 236.1080262g/mol
• Monoisotopic Mass: 236.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 27Ų